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Compound of Interest

Compound Name: 2-lodo-4-thiocyanatoaniline

Cat. No.: B15202425

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-lodo-4-thiocyanatoaniline. The following
procedures are based on the known hazards of structurally similar compounds and are
intended to ensure the safe handling and disposal of this chemical.

Hazard Summary

While a specific Safety Data Sheet (SDS) for 2-lodo-4-thiocyanatoaniline is not readily
available, the hazards can be inferred from related compounds such as 2-lodo-4-nitroaniline
and 2-Nitro-4-thiocyanatoaniline. These compounds are known to cause skin and eye irritation
and may cause respiratory irritation.[1][2] They are also harmful if swallowed or inhaled.[2]
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Hazard Classification

Description

Precautionary Statements

Acute Oral Toxicity

Harmful if swallowed.[2]

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using
this product.
P301+P310+P330: IF
SWALLOWED: Immediately
call a POISON
CENTER/doctor. Rinse mouth.

Skin Corrosion/Irritation

Causes skin irritation.[1][2]

P280: Wear protective
gloves/protective clothing.[1][2]
P302+P352: IF ON SKIN:
Wash with plenty of water.[1]
P332+P317: If skin irritation

occurs: Get medical help.[1]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[1](2]

P280: Wear eye
protection/face protection.[1][2]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Respiratory Irritation

May cause respiratory
irritation.[1][2]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[1] P271: Use only outdoors
or in a well-ventilated area.[1]
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[1]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical when handling 2-lodo-4-thiocyanatoaniline. The
following table outlines the recommended PPE.

Personal Protective o
Body Part . Specifications
Equipment

Must conform to EN166 (EU)

Safety glasses with side- or NIOSH (US) standards.[1][2]
Eyes/Face shields or goggles, and a face A face shield provides
shield. additional protection from
splashes.[3]

Gloves must be inspected prior
Ski Chemical-resistant gloves to use and removed using the
in
(e.g., nitrile rubber). proper technique to avoid skin

contact.[2]

A complete suit protecting
against chemicals is
recommended. The type of
Chemical-resistant lab coat or protective equipment must be
coveralls. selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.[2]

Use in a well-ventilated area. If

ventilation is inadequate or A full-face respirator may be
Respiratory exposure limits may be necessary if irritation or other
exceeded, use a NIOSH- symptoms are experienced.[1]

approved respirator.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

e Ensure that an eyewash station and safety shower are readily accessible.[4]
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» Remove all sources of ignition.[1]

o Have appropriate spill cleanup materials readily available.

2. Handling the Compound:

e Avoid contact with skin, eyes, and clothing.[1][4]

e Avoid the formation of dust and aerosols.[1][2]

e Use non-sparking tools.[1]

e Wash hands thoroughly after handling.[1][5]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]
o Keep refrigerated.[4][5]

» Store away from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[4]

Disposal Plan

1. Waste Collection:

Collect waste material in a suitable, labeled, and closed container.[1][4]

N

. Disposal Method:

Dispose of contents/container to an approved waste disposal plant in accordance with local,
state, and federal regulations.[4][5]

Do not allow the chemical to enter drains or the environment.[1][4]

Emergency Procedures

In Case of Accidental Release:
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o Evacuate: Evacuate personnel to a safe area.[2]
o Ventilate: Ensure adequate ventilation.
o Containment: Prevent further leakage or spillage if safe to do so.[1]

o Cleanup:

[e]

Wear appropriate PPE.

o

Avoid creating dust.[1][4]

[¢]

Sweep up the spilled material and shovel it into a suitable container for disposal.[2][4]

[¢]

Use spark-proof tools.[1]
First Aid Measures:

e General Advice: Move out of the dangerous area and show this safety information to the
doctor in attendance.[2]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][2]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a physician.[1][2]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician. Remove contact lenses if present and easy to do so.[1][2]

« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[2]

Workflow for Handling and Emergency Response
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Safe Handling and Emergency Workflow for 2-lodo-4-thiocyanatoaniline

4 Safe Handling Protocol )

1. Preparation
- Work in fume hood
- Eyewash/shower accessible
- Spill kit ready

;

2. Handling
- Wear appropriate PPE
- Avoid dust formation
- Use non-sparking tools [~

-
~
-~
~
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\\I\f spill occurs \\\\\If\exposure occurs
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3. Storage
- Tightly closed_contalner Accidental Spill Personal Exposure
- Cool, dry, ventilated area
- Refrigerate
4. Disposal
- Labeled, closed container Evacuate Area Remove Contaminated Clothing
- Approved waste disposal plant

Administer First Aid

- Inhalation: Fresh air
Contain Spill - Skin: Wash with water
- Eyes: Rinse with water
- Ingestion: Rinse mouth

l

Seek Medical Attention

Clean Up Spill
(with PPE)

;

Dispose of Waste
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Caption: Workflow for the safe handling of 2-lodo-4-thiocyanatoaniline and emergency
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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